![molecular formula C15H24N2O6S B2818198 1-(2-((7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl)ethyl)piperidine-2,6-dione CAS No. 1396809-06-5](/img/structure/B2818198.png)
1-(2-((7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl)ethyl)piperidine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name and molecular formula. It contains a piperidine dione group attached to a sulfonyl group, which is further connected to a 7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 360.43. It is a solid in physical form .Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research has explored the synthesis and structural elucidation of compounds structurally related to 1-(2-((7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl)ethyl)piperidine-2,6-dione, emphasizing the importance of spiro compounds and azaspirocycles in medicinal chemistry. The synthesis of such compounds often involves complex reactions and offers insights into the relationship between structure and activity, which is crucial for the design of new molecules with potential therapeutic applications (Li et al., 2015).
Anticonvulsant Properties
Several studies have investigated the anticonvulsant properties of compounds structurally similar to the queried chemical, highlighting the potential of azaspiro and piperidine derivatives in the treatment of seizure disorders. These compounds have been evaluated in various seizure models, and some have shown promising activity, underscoring the potential of such chemical frameworks in developing new anticonvulsant agents (Kamiński et al., 2008).
Pharmacophore Exploration
Research on analogs of the compound has contributed to understanding the pharmacophoric elements essential for biological activity. Studies on derivatives have helped delineate the structural features necessary for binding to biological targets, aiding in the rational design of more effective and selective agents for various therapeutic applications (Goetz et al., 1995).
Mechanistic Insights
Investigations into compounds with a similar structural motif have provided insights into their mechanism of action, particularly in modulating neurological pathways. Understanding how these compounds interact with neurological receptors can inform the development of novel treatments for neurological disorders, offering a pathway to more effective and targeted therapies (Obniska & Kamiński, 2006).
Properties
IUPAC Name |
1-[2-[(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)sulfonyl]ethyl]piperidine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O6S/c1-14(2)22-10-15(11-23-14)8-16(9-15)24(20,21)7-6-17-12(18)4-3-5-13(17)19/h3-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEIVYLUOPVPAAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCC2(CN(C2)S(=O)(=O)CCN3C(=O)CCCC3=O)CO1)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.